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Cat. No.: B1666102 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Basic Red 13, also known by its Colour Index name C.I. 48015 and various trade names such

as Astrazon Pink FG, is a cationic dye belonging to the methine class.[1][2] With the chemical

formula C₂₂H₂₆Cl₂N₂ and a molecular weight of 389.36 g/mol , it presents as a gray powder

that dissolves in water to form a pink solution.[1][3] While primarily utilized in the textile industry

for dyeing acrylic fibers, Basic Red 13 is also cited for its use in biological staining.[3] This

guide provides a comprehensive review of the available scientific literature on Basic Red 13,

focusing on its chemical properties, and discusses the current landscape of its application in

biological research.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Basic Red 13 is presented in Table

1. The dye is sparingly soluble in water, with a reported solubility of 10-14 g/L, and this

solubility is not significantly affected by temperature.[1] It appears as a pink color in aqueous

solutions, turns yellow in sulfuric acid, and becomes a diluted red-orange upon further dilution.

[1]
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Property Value References

C.I. Name Basic Red 13, 48015 [1]

CAS Number 3648-36-0 [1][3]

Chemical Formula C₂₂H₂₆Cl₂N₂ [1][3]

Molecular Weight 389.36 g/mol [1][3]

Appearance Gray powder [1]

Color in Water Pink [1]

Solubility in Water 10-14 g/L [1]

Synonyms

Astrazon Pink FG, Cationic

Pink FG, 2-[p-[(2-

Chloroethyl)methylamino]styryl

]-1,3,3-trimethyl-3H-indolium

chloride

[1][3]

Molecular Structure Methine class [1]

Applications in Biological Research
Despite being mentioned as a biological stain in commercial and safety data sheets, a

comprehensive review of peer-reviewed scientific literature reveals a notable absence of

specific applications and detailed protocols for the use of Basic Red 13 in biological research.

While its cationic nature suggests a potential for binding to negatively charged molecules within

cells, such as nucleic acids, its actual use as a cellular or tissue stain is not well-documented in

academic publications.

General Staining Workflow
In the absence of specific protocols for Basic Red 13, a general workflow for histological

staining is provided below. This diagram illustrates the typical steps involved in preparing a

tissue sample for microscopic examination.
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General Histological Staining Workflow
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A generalized workflow for the preparation and staining of tissue samples for microscopy.
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Toxicology
Due to the limited availability of toxicological data for Basic Red 13, this section will discuss the

toxicology of a similarly named but structurally distinct compound, Disperse Red 13 (C.I.

11115, CAS 3180-81-2). It is crucial to note that Disperse Red 13 is an azo dye, not a methine

dye, and therefore the toxicological properties may differ significantly.

Studies on Disperse Red 13 have indicated potential mutagenic and cytotoxic effects.

Research has shown that Disperse Red 13 can induce chromosomal damage in human

lymphocytes and has shown mutagenic activity in the Salmonella/microsome assay.

Furthermore, it has been demonstrated to decrease mitochondrial activity in HepG2 cells.

It is imperative that researchers exercise caution and consult the specific Safety Data Sheet

(SDS) for Basic Red 13 (C.I. 48015) before use and handle it in accordance with good

laboratory practices.

Conclusion
Basic Red 13 is a methine dye with well-documented applications in the textile industry. While

it is often listed as a biological stain, there is a significant lack of published scientific literature

detailing its use in biological research. This guide has summarized the available chemical and

physical data for Basic Red 13. The absence of established protocols and experimental data in

biological systems suggests that its application in this field is not widespread or well-

established. Researchers interested in the potential use of Basic Red 13 as a biological stain

would need to undertake foundational research to determine its staining properties, specificity,

and potential toxicity in various biological models. Future studies would be necessary to

establish protocols for its use and to understand its mechanism of action at a cellular level.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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